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Introduction

Streptococcus pneumoniae (the pneumococcus) is a significant human pathogen responsible

for diseases such as pneumonia, meningitis, and otitis media[1][2]. Its ability to cause disease

is dependent on a variety of virulence factors. One such factor is the Pneumococcal Surface

Adhesin A (PsaA), a 37-kDa lipoprotein[3]. PsaA is a crucial component of an ABC-type

transporter system responsible for the uptake of manganese (Mn²⁺)[4][5][6]. The acquisition of

Mn²⁺ is vital for pneumococcal survival, particularly in defending against oxidative stress

generated by the host's immune response[5][6][7]. Consequently, mutations in the psaA gene

result in a pleiotropic phenotype, including reduced virulence, impaired adherence to host cells,

and hypersensitivity to oxidative stress[4][5][6].

Generating a targeted psaA knockout mutant is a fundamental technique for studying its role in

pneumococcal pathogenesis, evaluating its potential as a vaccine candidate, and

understanding the mechanisms of manganese homeostasis[3][8]. These application notes

provide detailed protocols for creating a psaA knockout mutant in S. pneumoniae using a

marker-replacement strategy based on homologous recombination.
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The generation of a knockout mutant in S. pneumoniae is achieved through homologous

recombination. This method relies on the natural transformability of the pneumococcus, which

can be induced by a competence-stimulating peptide (CSP)[9][10][11]. The core principle

involves constructing a linear DNA fragment or a suicide plasmid containing an antibiotic

resistance cassette flanked by DNA sequences homologous to the regions immediately

upstream and downstream of the psaA gene. When this "knockout cassette" is introduced into

competent pneumococcal cells, the cellular recombination machinery (RecA-dependent)

recognizes the homologous flanking regions and replaces the native psaA gene with the

antibiotic resistance cassette via a double crossover event[12][13]. Transformants are then

selected based on their acquired antibiotic resistance.

Visualized Experimental Workflow
The overall process for generating and confirming a psaA knockout mutant is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1176719#methods-for-generating-a-
psaa-knockout-mutant-in-streptococcus-pneumoniae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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